Cas no 856169-96-5 (6-(2-Aminophenoxy)-3-pyridinamine)
856169-96-5 structure
Product Name:6-(2-Aminophenoxy)-3-pyridinamine
CAS No:856169-96-5
MF:C11H11N3O
MW:201.224541902542
CID:717515
Update Time:2023-08-03
6-(2-Aminophenoxy)-3-pyridinamine Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinamine,6-(2-aminophenoxy)-
- Pyridine, 5-amino-2-(o-aminophenoxy)-
- 6-(2-Aminophenoxy)-3-pyridinamine
-
- Inchi: 1S/C11H11N3O/c12-8-5-6-11(14-7-8)15-10-4-2-1-3-9(10)13/h1-7H,12-13H2
- InChI Key: JROGUUGXNXYEQL-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CN=1)N)C1C=CC=CC=1N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 200
- Topological Polar Surface Area: 74.2
6-(2-Aminophenoxy)-3-pyridinamine Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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